Cas no 1696242-46-2 (2-fluoro-2-2-(trifluoromethyl)-1,3-thiazol-5-ylacetic acid)

2-fluoro-2-2-(trifluoromethyl)-1,3-thiazol-5-ylacetic acid structure
1696242-46-2 structure
Product Name:2-fluoro-2-2-(trifluoromethyl)-1,3-thiazol-5-ylacetic acid
CAS No:1696242-46-2
MF:C6H3F4NO2S
MW:229.152134180069
CID:5704739
PubChem ID:106784046
Update Time:2023-11-24

2-fluoro-2-2-(trifluoromethyl)-1,3-thiazol-5-ylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-fluoro-2-[2-(trifluoromethyl)-1,3-thiazol-5-yl]acetic acid
    • 1696242-46-2
    • 2-fluoro-2-[2-(trifluoromethyl)-1,3-thiazol-5-yl]aceticacid
    • EN300-1138567
    • 5-Thiazoleacetic acid, α-fluoro-2-(trifluoromethyl)-
    • 2-fluoro-2-2-(trifluoromethyl)-1,3-thiazol-5-ylacetic acid
    • Inchi: 1S/C6H3F4NO2S/c7-3(4(12)13)2-1-11-5(14-2)6(8,9)10/h1,3H,(H,12,13)
    • InChI Key: FNYACXBFDHFJHB-UHFFFAOYSA-N
    • SMILES: S1C(C(F)(F)F)=NC=C1C(C(=O)O)F

Computed Properties

  • Exact Mass: 228.98206216g/mol
  • Monoisotopic Mass: 228.98206216g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 78.4Ų

Experimental Properties

  • Density: 1.645±0.06 g/cm3(Predicted)
  • Boiling Point: 241.6±40.0 °C(Predicted)
  • pka: 1.52±0.10(Predicted)

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Enamine
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